![molecular formula C15H24ClNO3 B4403480 4-[2-(4-isopropoxyphenoxy)ethyl]morpholine hydrochloride](/img/structure/B4403480.png)
4-[2-(4-isopropoxyphenoxy)ethyl]morpholine hydrochloride
Overview
Description
4-[2-(4-isopropoxyphenoxy)ethyl]morpholine hydrochloride, also known as IEM-1460, is a chemical compound that has been extensively studied in scientific research for its potential use in various applications.
Mechanism of Action
The mechanism of action of 4-[2-(4-isopropoxyphenoxy)ethyl]morpholine hydrochloride involves the inhibition of the activity of the voltage-gated sodium channels in neurons. This results in the suppression of the generation and propagation of action potentials, which can lead to the alleviation of pain and other neurological symptoms.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. Studies have shown that this compound can effectively block the activity of the voltage-gated sodium channels in neurons, which can lead to the suppression of pain and other neurological symptoms. Additionally, this compound has been shown to have a low toxicity profile, making it a potentially safe and effective treatment option.
Advantages and Limitations for Lab Experiments
4-[2-(4-isopropoxyphenoxy)ethyl]morpholine hydrochloride has a number of advantages for lab experiments. It has a low toxicity profile, making it a safe and effective option for in vitro and in vivo studies. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities. However, this compound also has some limitations for lab experiments. It has a short half-life, which can make it difficult to study its long-term effects. Additionally, this compound can be expensive to produce, which can limit its availability for some researchers.
Future Directions
There are a number of future directions for the study of 4-[2-(4-isopropoxyphenoxy)ethyl]morpholine hydrochloride. One potential direction is the development of more potent and selective inhibitors of the voltage-gated sodium channels in neurons. Additionally, further studies are needed to determine the long-term effects of this compound and its potential use in the treatment of various neurological disorders. Finally, the development of more cost-effective synthesis methods could make this compound more widely available for scientific research.
In conclusion, this compound is a chemical compound that has been extensively studied for its potential use in various scientific research applications. Its ability to block the activity of the voltage-gated sodium channels in neurons makes it a potential candidate for the treatment of various neurological disorders. While this compound has a number of advantages for lab experiments, it also has some limitations that need to be addressed. Further studies are needed to determine the long-term effects of this compound and its potential use in the treatment of various neurological disorders.
Scientific Research Applications
4-[2-(4-isopropoxyphenoxy)ethyl]morpholine hydrochloride has been widely studied for its potential use in various scientific research applications. One of the primary applications of this compound is in the field of neuroscience. Studies have shown that this compound can effectively block the activity of the voltage-gated sodium channels in neurons, which are responsible for the generation and propagation of action potentials. This makes this compound a potential candidate for the treatment of various neurological disorders, such as epilepsy and neuropathic pain.
properties
IUPAC Name |
4-[2-(4-propan-2-yloxyphenoxy)ethyl]morpholine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO3.ClH/c1-13(2)19-15-5-3-14(4-6-15)18-12-9-16-7-10-17-11-8-16;/h3-6,13H,7-12H2,1-2H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTFAKPPJSNHGLR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)OCCN2CCOCC2.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.81 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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